3-Methyl-4-oxo-pentane-1-carboxylic acid ethyl ester
Description
3-Methyl-4-oxo-pentane-1-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties
CAS No. |
53068-88-5 |
|---|---|
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.22 g/mol |
IUPAC Name |
ethyl 4-methyl-5-oxohexanoate |
InChI |
InChI=1S/C9H16O3/c1-4-12-9(11)6-5-7(2)8(3)10/h7H,4-6H2,1-3H3 |
InChI Key |
KWCNANFMHITWAH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CCC(C)C(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![[2-[1-(benzenesulfonyl)-6-chloroindazol-4-yl]-1,3-oxazol-5-yl]methanol](/img/structure/B8698925.png)
